Cas no 1807938-84-6 ((1S,5R)-4-oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-one)

• Product Name: (1S,5R)-4-oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-one
• CAS No: 1807938-84-6
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 5103402
• PubChem ID: 86812251
• Update Time: 2025-05-19

(1S,5R)-4-oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-one Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptan]-6'-one, (1'R,5'S)-rel-
• (1S,5R)-4-oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-one

• Inchi： 1S/C9H12O2/c10-7-6-2-5-11-8(6)9(7)3-1-4-9/h6,8H,1-5H2/t6-,8-/m1/s1
• InChI Key： JZUWEBMBMMLTLH-HTRCEHHLSA-N
• SMILES： C12(C(=O)[C@]3([H])[C@@]1([H])OCC3)CCC2

Additional information on (1S,5R)-4-oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-one

Comprehensive Overview of (1S,5R)-4-oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-one (CAS No. 1807938-84-6)

The compound (1S,5R)-4-oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-one (CAS No. 1807938-84-6) is a unique spirocyclic molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its intricate structure, featuring a fused bicyclo[3.2.0]heptane core and a cyclobutane ring, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for synthesizing novel bioactive compounds, given its stereochemical complexity and functional group versatility.

In recent years, the demand for spirocyclic compounds like (1S,5R)-4-oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-one has surged due to their ability to mimic natural product architectures. This compound's oxaspiro moiety is especially noteworthy, as it contributes to enhanced metabolic stability and bioavailability—a critical factor in modern drug design. With the rise of AI-driven drug discovery and computational chemistry, this molecule has been flagged in virtual screening libraries for its potential to target GPCRs and enzyme inhibitors, aligning with current trends in precision medicine.

The synthesis of CAS No. 1807938-84-6 often involves multi-step organic transformations, including ring-closing metathesis and stereoselective oxidation. Its (1S,5R) configuration is pivotal for chiral specificity, a hot topic in asymmetric catalysis. Analysts note its growing relevance in green chemistry initiatives, where minimizing synthetic waste is prioritized. Patent databases reveal its inclusion in proprietary formulations for central nervous system (CNS) disorders, though detailed clinical data remain proprietary.

From an industrial perspective, (1S,5R)-4-oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-one is classified as a high-value intermediate. Suppliers emphasize its >98% purity, catering to GMP-compliant pharmaceutical production. Environmental concerns have also spurred interest in its biodegradability profile, with studies suggesting low ecotoxicity—a key consideration for ESG (Environmental, Social, and Governance)-focused investors.

Emerging applications include its use in photoactive materials and ligand design for transition-metal catalysis. The compound's cyclobutanone subunit is being explored in PET (Positron Emission Tomography) tracer development, addressing the booming diagnostic imaging market. Its stability under physiological conditions makes it a candidate for prodrug strategies, a trending approach in oncology therapeutics.

Regulatory filings indicate that CAS 1807938-84-6 complies with REACH and FDA ICH guidelines, though niche applications may require additional certifications. The scientific community continues to investigate its structure-activity relationships (SAR), with computational models predicting affinity for neurotransmitter receptors. This aligns with global research priorities in neurodegenerative diseases like Alzheimer's and Parkinson's.

In summary, (1S,5R)-4-oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-one represents a convergence of synthetic innovation and therapeutic potential. Its CAS No. 1807938-84-6 serves as a critical identifier for researchers navigating chemical databases and AI-powered literature mining tools. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's modular architecture positions it as a strategic asset in next-generation medicinal chemistry pipelines.